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Compound of Interest

Compound Name: 3-Chloro-5-iodophenol

Cat. No.: B1424305

An Application Guide for the Safe Disposal and Waste Management of 3-Chloro-5-iodophenol

Executive Summary

This document provides a comprehensive guide for the safe handling, waste management, and
disposal of 3-Chloro-5-iodophenol (CAS No. 861347-86-6), a halogenated aromatic
compound. Due to its hazardous properties, including acute toxicity, skin irritation, and potential
for serious eye damage, adherence to strict protocols is imperative to ensure the safety of
laboratory personnel and to prevent environmental contamination.[1] This guide outlines the
essential practices from risk assessment and personal protective equipment (PPE) to
emergency spill response and final waste disposal, grounded in regulatory standards and best
practices. The primary recommended disposal pathway for this compound is high-temperature
incineration through a licensed hazardous waste management service.

Hazard Identification and Risk Assessment

A thorough understanding of the chemical's hazard profile is the foundation of safe
management. 3-Chloro-5-iodophenol is a solid, halogenated phenol that presents multiple
health and environmental risks.

Chemical and Physical Properties

The inherent risks associated with 3-Chloro-5-iodophenol are derived from its chemical
structure and reactivity. Key properties are summarized below.
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Property Value Reference
CAS Number 861347-86-6 [11[2]
Molecular Formula CeHaCIIO [1][2]
Molecular Weight 254.45 g/mol [1]
Physical Form Solid
Melting Point 60 °C [3]
Storage Temperature Room Temperature, in a dry, Be

dark place

GHS Hazard Classification

According to the Globally Harmonized System (GHS), 3-Chloro-5-iodophenol is classified
with the following hazards.[1] All laboratory personnel must be familiar with these risks before
handling the substance.

Pictogram GHS Classification Hazard Statement

Acute Toxicity, Oral (Category

lwaalt text 2 H302: Harmful if swallowed[1]
Skin Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage H318: Causes serious eye

(Category 1) damage[1]

Specific target organ toxicity — _
) H335: May cause respiratory
Single exposure (Category 3), o
) o irritation[1]
Respiratory tract irritation

Causality: The toxicity of halogenated phenols is linked to their ability to disrupt cellular
processes. The presence of chlorine and iodine on the phenol ring enhances its lipophilicity,
potentially increasing its persistence and bioaccumulation.[4] Chronic exposure to
chlorophenols has been associated with damage to the liver, kidneys, and nervous system.[5]

[6]
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Engineering Controls and Personal Protective
Equipment (PPE)

To mitigate the risks identified, a combination of engineering controls and appropriate PPE is
mandatory.

Engineering Controls

e Chemical Fume Hood: All handling of solid 3-Chloro-5-iodophenol and its solutions must be
performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[7]

 Emergency Eyewash and Safety Shower: Unobstructed access to an ANSI-approved
eyewash station and safety shower within a 10-second travel distance is required.[7][8]

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling the compound:

o Hand Protection: Nitrile or neoprene gloves are recommended. For extensive handling or
spill cleanup, heavy-duty butyl rubber gloves should be used. Always inspect gloves for
integrity before use and wash hands thoroughly after removal.[7][9]

o Eye Protection: Chemical safety goggles are mandatory. When a splash hazard exists, a full-
face shield should be worn in addition to goggles.[5]

o Skin and Body Protection: A fully buttoned, long-sleeved laboratory coat is required. For
procedures with a higher risk of splashing, a chemically resistant apron should be worn.[7]

Footwear: Closed-toe shoes must be worn in the laboratory.[7]

Emergency Procedures: Spill and Exposure
Management

Accidents require immediate and correct responses to minimize harm.

Personnel Exposure Protocol
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes at a safety shower or sink.[9] Remove all contaminated clothing while flushing.
After initial flushing, swabbing the area with polyethylene glycol (PEG 300 or 400) is
recommended to decontaminate the skin further.[7] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with water at an eyewash station for at least 15
minutes, holding the eyelids open.[5][9] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[5][8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5][8]

Chemical Spill Protocol

The response to a spill depends on its size and location.
o Small Spill (<50 mL or ~50g, contained within a fume hood):
o Ensure appropriate PPE is worn.
o Cover the spill with an absorbent material like vermiculite or sand.

o Carefully collect the absorbed material using non-sparking tools and place it into a
designated, labeled hazardous waste container.

o Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol), followed by soap
and water.[5]

o All cleanup materials must be disposed of as hazardous waste.
e Large Spill (>50 mL or ~50g, or any spill outside a fume hood):
o Evacuate the immediate area and alert all nearby personnel.

o If flammable solvents are present, remove all ignition sources.
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o Close the laboratory doors and prevent entry.

o Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team immediately.[8][9]

o Do not attempt to clean up a large spill without specialized training and equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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